Cas no 68647-73-4 (Tea tree oil)

• Product Name: Tea tree oil
• CAS No: 68647-73-4
• MF: C₂₈H₆₀O₄P₂S₄Zn
• MW: 716.4
• CID: 58838
• PubChem ID: 22833361
• Update Time: 2026-05-18

Tea tree oil Chemical and Physical Properties

Names and Identifiers

• Tea tree oil
• Oils,tea-tree
• t36-7
• teatreeoilfrommelaleuca*alternifolia
• teebaumol
• Melasol
• melaleuca alternifolia oil
• Tea-tree oils
• Peppermint oil
• Essential oils, Melaleuca alternifolia
• SCHEMBL164653
• Zinc bis(O,O-diheptyl phosphorodithioate)
• EINECS 272-028-3
• 68647-73-4
• DTXSID30874014
• ZKAQFYDDTYGBBV-UHFFFAOYSA-L
• 68649-42-3
• DA-73206
• 82322-26-7
• zinc;diheptoxy-sulfanylidene-sulfido-lambda5-phosphane

• MDL： MFCD00132409
• Inchi： InChI=1S/2C14H31O2PS2.Zn/c2*1-3-5-7-9-11-13-15-17(18,19)16-14-12-10-8-6-4-2;/h2*3-14H2,1-2H3,(H,18,19);/q;;+2/p-2
• InChI Key： ZKAQFYDDTYGBBV-UHFFFAOYSA-L
• SMILES： [Na+].O=C1C=C(O)C(\C=C1)=N/NC2N=CC=CC=2

Computed Properties

• Exact Mass: 714.214111g/mol
• Monoisotopic Mass: 714.214111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 28
• Complexity: 209
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 0.898 g/mL at 25 °C(lit.)
• Boiling Point: 165 °C(lit.)
• Flash Point: 147 ºF
• Refractive Index: n20/D 1.478(lit.)
• Merck: 13,9175
• FEMA: 3902 | TEA TREE OIL
• Specific Rotation: D +6°48 to +9°48

Tea tree oil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26;S36
• RTECS：RJ3697600
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 1.9-2.6 ml/kg; dermally in rabbits: 5.0 g/kg (Halcón)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic dithiophosphoric acids and derivatives Dithiophosphate O-esters Phosphorodithioic acid O,O-diesters
• Natural Products and Extracts Flavors and Fragrances Fragrance

Additional information on Tea tree oil

Professional Introduction to Tea Tree Oil (CAS No. 68647-73-4)

Tea tree oil, chemically known by the CAS number 68647-73-4, is a highly valued essential oil derived from the leaves of the Melaleuca alternifolia plant, native to Australia. This natural product has gained significant attention in the field of chemically based pharmaceuticals due to its potent antimicrobial, anti-inflammatory, and therapeutic properties. The unique composition of Tea tree oil makes it a subject of extensive research, particularly in the development of novel bioactive compounds and applications in healthcare.

The primary active compound in Tea tree oil is terpinen-4-ol, which constitutes approximately 30-50% of the oil's composition. This compound, along with other terpenes such as 1,8-cineole and alpha-pinene, contributes to the oil's distinctive aroma and its biological activities. Recent studies have highlighted the synergistic effects of these compounds, demonstrating that their combined action enhances the efficacy of Tea tree oil as an antimicrobial agent.

In recent years, research has focused on elucidating the mechanisms by which Tea tree oil exerts its effects. One notable finding is its ability to disrupt bacterial cell membranes, leading to cell lysis and death. This mechanism has been particularly studied in relation to resistant strains of bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA). The ability of Tea tree oil to combat these pathogens without promoting resistance makes it an attractive candidate for therapeutic applications.

Tea tree oil. In vitro and in vivo experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding has significant implications for the development of topical treatments for conditions like acne, eczema, and psoriasis, where inflammation plays a key role. Tea tree oil as a natural alternative to synthetic drugs. Its antimicrobial properties have led to its incorporation into various formulations, including antiseptics, wound dressings, and oral hygiene products. Additionally, ongoing research suggests that Tea tree oil may have applications in cancer therapy. Preliminary studies have indicated that certain compounds in the oil can induce apoptosis in cancer cells while sparing healthy cells. Tea tree oil's research is its sustainability and environmental friendliness. Unlike many synthetic chemicals derived from petroleum-based sources, Tea tree oil is a renewable resource that can be harvested without causing significant environmental impact. This aligns with the growing trend toward green chemistry and sustainable practices in pharmaceutical development. > extends beyond its antimicrobial and anti-inflammatory properties. Research has also demonstrated its efficacy in treating fungal infections, such as candidiasis. The ability of terpinen-4-ol to disrupt fungal cell membranes has been shown to be particularly effective against Candida species, which are responsible for many opportunistic infections. Tea tree oil> make it a valuable asset in modern healthcare. Its natural origin combined with its potent biological activities positions it as a promising candidate for numerous therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential uses, it is clear that Tea tree oil> will remain at the forefront of innovation in chemically based pharmaceuticals.